Cas no 1555881-92-9 (1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one)

• Product Name: 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one
• CAS No: 1555881-92-9
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6586940
• PubChem ID: 83949725
• Update Time: 2025-11-05

1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one
• 1555881-92-9
• EN300-1931333
• 1-[2-methoxy-5-(trifluoromethyl)phenyl]prop-2-en-1-one

• Inchi： 1S/C11H9F3O2/c1-3-9(15)8-6-7(11(12,13)14)4-5-10(8)16-2/h3-6H,1H2,2H3
• InChI Key： UUSRELXZMHJCIF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(C=C)=O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one

Chemical Profile of 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one (CAS No. 1555881-92-9)

1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one, identified by its CAS number 1555881-92-9, is a structurally intriguing compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule, featuring a conjugated system comprising a phenyl ring substituted with both a methoxy group and a trifluoromethyl group, along with an α,β-unsaturated carbonyl moiety, presents a rich scaffold for further chemical and biological exploration.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common substituent in pharmaceuticals that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the methoxy group introduces polarity and can influence electronic properties, making this compound a promising candidate for modulating various biological pathways. The α,β-unsaturated ketone functionality further adds to its potential as a synthetic intermediate or bioactive molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the combination of the trifluoromethyl and methoxy groups may facilitate interactions with enzymes or receptors involved in inflammatory responses, making this molecule a candidate for therapeutic applications in areas such as immunomodulation or anti-cancer research. The conjugated system also lends itself to photochemical studies, where it could exhibit properties relevant to photodynamic therapy or optogenetics.

In vitro investigations have begun to unravel the pharmacological potential of 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one. Initial screening assays indicate that this compound may exhibit inhibitory activity against certain kinases or transcription factors implicated in diseases like cancer. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating methoxy group create a delicate balance that could modulate enzyme activity through allosteric interactions. Additionally, the unsaturated ketone can participate in hydrogen bonding or π-stacking interactions, further influencing its binding profile.

The synthesis of this compound has been optimized to ensure high yield and purity, leveraging modern catalytic methods and green chemistry principles. Advances in flow chemistry have allowed for scalable production under mild conditions, reducing waste and energy consumption. Such sustainable approaches are increasingly important in pharmaceutical research to align with global environmental goals while maintaining efficiency.

Future directions for research on 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one include structural modifications to enhance potency or selectivity. For instance, introducing additional substituents at strategic positions on the phenyl ring could fine-tune its biological activity. Furthermore, exploring derivatives that incorporate heterocyclic moieties may open new avenues for drug discovery by combining different pharmacophoric elements into a single molecular entity.

The role of computational tools in predicting the properties of such compounds cannot be overstated. Machine learning models trained on large datasets of bioactive molecules have demonstrated remarkable accuracy in forecasting binding affinities and metabolic stability. These predictions guide experimental design, allowing researchers to prioritize promising candidates more efficiently than traditional trial-and-error methods.

The potential applications of 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one extend beyond traditional small-molecule drugs. Its structural features make it an attractive building block for peptidomimetics or nucleotide analogs, where it could serve as a scaffold to mimic natural bioactive molecules while offering improved pharmacokinetic properties. Such hybrid approaches are at the forefront of drug design, aiming to combine the best attributes of small molecules and biologics.

As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design targeted therapeutics. Compounds like 1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one exemplify how structural diversity can be leveraged to address complex pathological processes. By integrating insights from multiple disciplines—organic chemistry, medicinal chemistry, bioinformatics, and pharmacology—researchers can develop innovative solutions tailored to specific therapeutic needs.

In conclusion,1-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-one (CAS No. 1555881-92-9) represents a compelling subject for further investigation due to its unique structural features and potential biological activities. Its synthesis, characterization, and exploration in preclinical studies continue to advance our understanding of how molecular structure influences function at the biochemical level. As research progresses, this compound holds promise not only as a standalone therapeutic agent but also as a versatile scaffold for developing next-generation pharmaceuticals.